molecular formula C6H7N3O2 B6268614 4-(but-3-yn-1-yl)-1,2,4-triazolidine-3,5-dione CAS No. 1698269-97-4

4-(but-3-yn-1-yl)-1,2,4-triazolidine-3,5-dione

Cat. No.: B6268614
CAS No.: 1698269-97-4
M. Wt: 153.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

The compound “4-(but-3-yn-1-yl)-1,2,4-triazolidine-3,5-dione” is a complex organic molecule. It contains a triazolidinedione group, which is a type of heterocyclic compound, and a but-3-yn-1-yl group, which is a type of alkyne .

Mechanism of Action

The mechanism of action of “4-(but-3-yn-1-yl)-1,2,4-triazolidine-3,5-dione” is not clear without specific context or application. If it’s used in a biological context, it could potentially interact with various biological targets .

Future Directions

The future directions for “4-(but-3-yn-1-yl)-1,2,4-triazolidine-3,5-dione” would depend on its specific applications and properties. If it has potential biological activity, it could be further studied for potential therapeutic applications .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(but-3-yn-1-yl)-1,2,4-triazolidine-3,5-dione involves the reaction of 3-butyn-1-ol with ethyl chloroformate to form 3-butyn-1-yl ethyl carbonate. This intermediate is then reacted with hydrazine hydrate to form 4-(but-3-yn-1-yl)-1,2,4-triazolidine-3,5-dione.", "Starting Materials": [ "3-butyn-1-ol", "ethyl chloroformate", "hydrazine hydrate" ], "Reaction": [ "Step 1: React 3-butyn-1-ol with ethyl chloroformate in the presence of a base such as triethylamine to form 3-butyn-1-yl ethyl carbonate.", "Step 2: Add hydrazine hydrate to the reaction mixture and heat under reflux to form 4-(but-3-yn-1-yl)-1,2,4-triazolidine-3,5-dione.", "Step 3: Purify the product by recrystallization or column chromatography." ] }

1698269-97-4

Molecular Formula

C6H7N3O2

Molecular Weight

153.1

Purity

95

Origin of Product

United States

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